Cas no 887596-92-1 (2-Naphthalenemethanamine,1-bromo-)

2-Naphthalenemethanamine,1-bromo- structure
887596-92-1 structure
Product Name:2-Naphthalenemethanamine,1-bromo-
CAS No:887596-92-1
MF:C11H10BrN
MW:236.107801914215
CID:713982
Update Time:2024-01-31

2-Naphthalenemethanamine,1-bromo- Chemical and Physical Properties

Names and Identifiers

    • 2-Naphthalenemethanamine,1-bromo-
    • (1-bromonaphthalen-2-yl)methanamine
    • (1-Bromo-naphthalen-2-yl)methylamine
    • 2-Naphthalenemethanamine, 1-bromo-
    • Inchi: 1S/C11H10BrN/c12-11-9(7-13)6-5-8-3-1-2-4-10(8)11/h1-6H,7,13H2
    • InChI Key: ITXFFJPXSATAIU-UHFFFAOYSA-N
    • SMILES: C1(Br)=C2C(C=CC=C2)=CC=C1CN

Computed Properties

  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 1
  • Complexity: 172
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 2.7

Experimental Properties

  • Density: 1.478±0.06 g/cm3(Predicted)
  • Boiling Point: 356.5±17.0 °C(Predicted)
  • pka: 8.71±0.30(Predicted)

2-Naphthalenemethanamine,1-bromo- Pricemore >>

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